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Compound of Interest

Compound Name: 1-allyl-1H-indole-2-carboxylic acid

CAS No.: 155193-48-9

Cat. No.: B3105797

Get Quote

A High-Affinity Ligand Design Guide
Executive Summary
The indole-2-carboxylic acid (I2CA) scaffold is a privileged structure in neuropharmacology,

primarily recognized as a competitive antagonist template for the glycine-binding site (GlyB) of

the N-methyl-D-aspartate (NMDA) receptor. While the core indole-2-carboxylate moiety

provides the essential electrostatic interactions for receptor recognition, the C3 position serves

as the critical "vector" for potency optimization and selectivity tuning.

This guide analyzes the structure-activity relationship (SAR) of C3-substituted I2CAs,

demonstrating how specific modifications at this position can transition the scaffold from a

micromolar binder to a nanomolar candidate (e.g., MDL 105,519, SM-31900) or switch its

pharmacology entirely to target G-protein coupled receptors like GPR17 (e.g., MDL 29,951).

Mechanistic Architecture
To design effective C3-substituted I2CAs, one must understand the pharmacophore required by

the NMDA GlyB site.
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The Binding Mode (NMDA GlyB Site)
The GlyB site is a bilobed "clamshell" structure (S1 and S2 domains) on the NR1 subunit.

The Anchor (C2-COOH): The carboxylic acid at C2 is non-negotiable. It forms a critical salt

bridge/hydrogen bond network with Arg523 and Thr518 (numbering based on rat NR1),

mimicking the carboxylate of the endogenous ligand, glycine.

The Hydrophobic Clamp (C4/C6): Substitution at C4 and C6 (typically 4,6-dichloro) is

essential to fill the hydrophobic pocket lined by Phe484 and Trp480. This mimics the 5,7-

dichloro pattern of the classic antagonist 5,7-dichlorokynurenic acid (5,7-DCKA).

The C3 Vector (The "Potency Handle"): The C3 position points towards the solvent interface

and an accessory hydrophobic region. Unsubstituted I2CAs are weak (

in

M range). Extending a group from C3 allows the molecule to:

Displace Water: Release high-energy water molecules from the binding pocket (entropic

gain).

Reach Distal Residues: Interact with peripheral residues outside the core glycine pocket,

dramatically increasing residence time and affinity.

The Selectivity Switch (GPR17)
Interestingly, specific C3-acidic side chains (e.g., propanoic acid) can redirect the scaffold to

activate GPR17, an orphan GPCR involved in oligodendrocyte differentiation. This highlights

the C3 position as the determinant of target selectivity.

Comparative Performance Data
The following table contrasts the performance of key C3-substituted I2CAs against standard

references.
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Compound
C3
Substituent

C4/C6
Subs.

Target

Affinity (

/

)

Status

Indole-2-

COOH
-H -H / -H NMDA GlyB

> 10

M

Inactive

Scaffold

5,7-DCKA (Reference) (Quinoline) NMDA GlyB 50-100 nM
Standard

Reference

MDL 29,951

-CH

CH

COOH

4,6-di-Cl GPR17 7 - 200 nM

Agonist

(Selectivity

Switch)

MDL 105,519

-(E)-

CH=C(Ph)CO

OH

4,6-di-Cl NMDA GlyB = 10.9 nM
High-Affinity

Antagonist

SM-31900
Tricyclic

Fused
7-Cl (analog) NMDA GlyB = 1.0 nM Ultra-Potent

Key Insight: The introduction of a rigid, bulky group at C3 (as seen in MDL 105,519) improves

affinity by ~10-fold over the standard 5,7-DCKA. Fusing the C3 substituent back into the ring

system (SM-31900) restricts conformational entropy, leading to picomolar/low-nanomolar

potency.

Detailed SAR Analysis
Visualization: The I2CA Pharmacophore Map
The diagram below illustrates the functional logic of the scaffold.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3105797?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Indole-2-Carboxylate
Core Scaffold

C2 Position:
Essential Carboxylic Acid
(Salt Bridge w/ Arg523)

C3 Position:
THE DIVERSITY VECTOR

Determines Potency & Selectivity

C4/C6 Positions:
Hydrophobic Clamps

(4,6-Dichloro is optimal)

H (Unsubstituted)
Low Affinity (>10 µM)

Propanoic Acid Chain
(MDL 29,951)

Switches to GPR17 Agonist

Rigid Vinyl/Aryl Acid
(MDL 105,519)

High Affinity NMDA Antagonist

Tricyclic Fusion
(SM-31900)

Ultra-High Affinity (~1 nM)

Click to download full resolution via product page

Figure 1: Pharmacophore map of C3-substituted indole-2-carboxylic acids highlighting the

divergent biological outcomes based on C3 modification.

The "Gold Standard" Modification: MDL 105,519
MDL 105,519 features an (E)-2-carboxy-2-phenylethenyl group at C3.[1][2]

Mechanism: The vinyl linker provides rigidity, projecting the phenyl ring into a specific

auxiliary hydrophobic pocket. The second carboxylate on the side chain likely interacts with

an additional polar residue near the pocket entrance, creating a "dual-anchor" binding mode.

Result: This locks the ligand into the active site, reducing the dissociation rate (

), which is a hallmark of high-affinity antagonists.

The "Selectivity Trap": MDL 29,951
When the C3 substituent is a flexible propanoic acid chain (-CH2-CH2-COOH), the molecule

loses some affinity for NMDA but gains potent agonism at GPR17.

Caution: Researchers using "MDL" compounds must rigorously verify the specific structure.

Confusing the propanoic acid derivative (MDL 29,951) with the vinyl-carboxy derivative (MDL

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b3105797/docs?utm_src=pdf-body-img#structure-activity-relationship-of-c3-substituted-indole-2-carboxylic-acids
https://www.medkoo.com/products/6890
https://pubmed.ncbi.nlm.nih.gov/8858976/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3105797?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


105,519) will lead to catastrophic experimental artifacts (e.g., activating GPR17 instead of

blocking NMDA).

Experimental Protocols
Chemical Synthesis: Japp-Klingemann / Fischer Indole
Route
This is the most robust method for generating 4,6-dichloroindole-2-carboxylic acids with C3

functionalization potential.

Reagents: 3,5-Dichloroaniline, Ethyl-2-chloroacetoacetate, NaNO2.

Diazotization: Dissolve 3,5-dichloroaniline in HCl/H2O. Add NaNO2 at 0°C to form the

diazonium salt.

Japp-Klingemann Condensation: React the diazonium salt with ethyl-2-chloroacetoacetate in

the presence of base (NaOAc/EtOH) to form the hydrazone intermediate.

Fischer Cyclization: Heat the hydrazone in polyphosphoric acid (PPA) or acidic ethanol. This

yields ethyl 4,6-dichloroindole-2-carboxylate.

C3 Functionalization (Vilsmeier-Haack):

React the indole ester with POCl3/DMF to install a C3-formyl group.

This aldehyde is the versatile precursor for:

MDL 105,519: Horner-Wadsworth-Emmons reaction with a phosphonate ester to add

the phenyl-vinyl-carboxy tail.

MDL 29,951: Knoevenagel condensation followed by reduction.

Hydrolysis: Saponify the ester (LiOH/THF/H2O) to reveal the active C2-carboxylic acid.

Biological Assay: [3H]MDL 105,519 Binding Assay
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This assay is superior to [3H]Glycine binding for high-affinity lipophilic compounds because

[3H]Glycine has fast dissociation kinetics and high noise.

Objective: Determine the

of a novel C3-substituted analog.

Workflow Diagram:

Membrane Prep
(Rat Cortex or CHO-NR1a)

Wash 4x to remove endogenous Glycine

Incubation System
Buffer: 50 mM Tris-Acetate (pH 7.4)
Ligand: 2-5 nM [3H]MDL 105,519

Test Cmpd: 10^-9 to 10^-5 M

Nonspecific Binding Control
Add 1 mM Glycine or

100 µM 5,7-DCKA

Parallel

Equilibrium
Incubate 60 min @ 4°C

(Slow kinetics require long incubation)

Termination
Rapid Filtration (Whatman GF/B)

Wash with cold buffer

Data Analysis
Calculate IC50 -> Ki

(Cheng-Prusoff Equation)

Click to download full resolution via product page
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Figure 2: Standardized workflow for determining binding affinity at the NMDA Glycine site using

[3H]MDL 105,519.

Protocol Steps:

Membrane Preparation: Homogenize rat cerebral cortex in 50 mM Tris-acetate (pH 7.4).

Centrifuge (48,000 x g) and wash pellets at least 4 times to remove endogenous glycine

(critical step; failure to wash results in underestimation of affinity).

Incubation:

Total Binding: Membranes + [3H]MDL 105,519 (2 nM final).

Non-Specific Binding (NSB): Add 1 mM Glycine or 100 µM 5,7-DCKA.

Test: Add test compound (serial dilution).

Conditions: Incubate for 60-90 minutes at 4°C. (Note: 4°C is preferred over room

temperature to minimize receptor degradation and improve signal-to-noise for this specific

radioligand).

Filtration: Harvest on Whatman GF/B filters pre-soaked in 0.1% polyethylenimine (PEI) to

reduce filter binding.

Analysis: Convert CPM to DPM. Plot % Inhibition vs. Log[Concentration]. Calculate

using the Cheng-Prusoff equation:

, where

of [3H]MDL 105,519 is typically ~3.8 nM.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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